Optimized single-layer MoS2 field-effect transistors by non-covalent functionalisation†

Nanoscale Pub Date: 2018-09-18 DOI: 10.1039/C8NR02134A

Abstract

Field-effect transistors (FETs) with non-covalently functionalised molybdenum disulfide (MoS2) channels grown by chemical vapour deposition (CVD) on SiO2 are reported. The dangling-bond-free surface of MoS2 was functionalised with a perylene bisimide derivative to allow for the deposition of Al2O3 dielectric. This allowed the fabrication of top-gated, fully encapsulated MoS2 FETs. Furthermore, by the definition of vertical contacts on MoS2, devices, in which the channel area was never exposed to polymers, were fabricated. The MoS2 FETs showed some of the highest mobilities for transistors fabricated on SiO2 with Al2O3 as the top-gate dielectric reported so far. Thus, gate-stack engineering using innovative chemistry is a promising approach for the fabrication of reliable electronic devices based on 2D materials.

Graphical abstract: Optimized single-layer MoS2 field-effect transistors by non-covalent functionalisation
Recommended Literature
Nanoscale
Journal Nameļ¼šNanoscale
Research Products